Cas no 2228629-73-8 (2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine)
2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine
- 2228629-73-8
- EN300-1959710
- 2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine
-
- Inchi: 1S/C13H15F4N/c1-11(2,18)12(3-4-12)8-5-9(13(15,16)17)7-10(14)6-8/h5-7H,3-4,18H2,1-2H3
- InChI Key: CBGHRYRNIRJMGK-UHFFFAOYSA-N
- SMILES: FC1C=C(C(F)(F)F)C=C(C=1)C1(C(C)(C)N)CC1
Computed Properties
- Exact Mass: 261.11406213g/mol
- Monoisotopic Mass: 261.11406213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1959710-0.05g |
2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine |
2228629-73-8 | 0.05g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1959710-0.1g |
2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine |
2228629-73-8 | 0.1g |
$1119.0 | 2023-09-17 | ||
| Enamine | EN300-1959710-0.25g |
2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine |
2228629-73-8 | 0.25g |
$1170.0 | 2023-09-17 | ||
| Enamine | EN300-1959710-0.5g |
2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine |
2228629-73-8 | 0.5g |
$1221.0 | 2023-09-17 | ||
| Enamine | EN300-1959710-1.0g |
2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine |
2228629-73-8 | 1g |
$1272.0 | 2023-05-31 | ||
| Enamine | EN300-1959710-2.5g |
2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine |
2228629-73-8 | 2.5g |
$2492.0 | 2023-09-17 | ||
| Enamine | EN300-1959710-5.0g |
2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine |
2228629-73-8 | 5g |
$3687.0 | 2023-05-31 | ||
| Enamine | EN300-1959710-10.0g |
2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine |
2228629-73-8 | 10g |
$5467.0 | 2023-05-31 | ||
| Enamine | EN300-1959710-1g |
2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine |
2228629-73-8 | 1g |
$1272.0 | 2023-09-17 | ||
| Enamine | EN300-1959710-5g |
2-{1-[3-fluoro-5-(trifluoromethyl)phenyl]cyclopropyl}propan-2-amine |
2228629-73-8 | 5g |
$3687.0 | 2023-09-17 |
2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine
Introduction to 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine (CAS No. 2228629-73-8)
2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service registry number CAS No. 2228629-73-8, represents a convergence of advanced synthetic methodologies and medicinal chemistry principles, making it a subject of intense research interest.
The molecular framework of 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine is characterized by a cyclopropyl group attached to a phenyl ring, which is further functionalized with a fluorine atom at the 3-position and a trifluoromethyl group at the 5-position. This particular arrangement of substituents not only imparts distinct electronic properties but also influences its interactions with biological targets. The presence of both fluoro and trifluoromethyl groups is particularly noteworthy, as these elements are frequently employed in drug design to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine with greater precision. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further exploration in therapeutic contexts. For instance, its structural motif bears resemblance to known bioactive scaffolds that target inflammatory pathways, which are relevant in conditions such as arthritis and autoimmune disorders.
The synthesis of 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine presents unique challenges due to the complexity of its cyclic structure and the sensitivity of the fluorinated aromatic ring. However, recent innovations in synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations, have facilitated more efficient and scalable production methods. These advancements not only improve yield but also allow for greater customization of the molecular framework, enabling chemists to fine-tune properties such as solubility and bioavailability.
In the realm of drug discovery, the integration of fluoro and trifluoromethyl substituents has been well-documented for their ability to modulate pharmacokinetic profiles. The fluorine atom, in particular, can enhance binding interactions by increasing lipophilicity and reducing metabolic susceptibility, while the trifluoromethyl group often contributes to improved binding affinity through steric and electronic effects. Such attributes make 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine an attractive scaffold for developing novel therapeutics.
Current research initiatives are focusing on evaluating the compound's interaction with various biological targets using high-throughput screening (HTS) platforms. Preliminary data indicate that it may possess activity against enzymes involved in signal transduction and metabolic regulation. These findings align with broader trends in medicinal chemistry where structurally diverse compounds are being explored to identify new mechanisms of action. The cyclopropyl moiety, in particular, has emerged as a valuable structural element in drug design due to its ability to induce conformational constraints that can improve binding specificity.
The pharmaceutical industry has long recognized the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can lead to significant improvements in drug-like properties, including enhanced pharmacokinetics and reduced susceptibility to degradation. 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine exemplifies this trend by incorporating both fluoro and trifluoromethyl groups in a carefully orchestrated manner. Such strategic substitutions are often employed to optimize interactions with biological targets while minimizing off-target effects.
As computational methods continue to evolve, researchers are gaining deeper insights into the relationship between molecular structure and biological activity. Advanced algorithms can predict how modifications such as introducing a fluoro or trifluoromethyl group will influence a compound's behavior within a biological system. This predictive power is invaluable for guiding synthetic efforts toward molecules with enhanced therapeutic potential. In the case of 2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine, these computational tools have helped refine its design to maximize both potency and selectivity.
The versatility of CAS No. 2228629-73-8 lies not only in its structural complexity but also in its potential for further derivatization. By modifying substituents or exploring alternative synthetic routes, chemists can generate libraries of related compounds for extensive pharmacological evaluation. This approach is particularly relevant in modern drug discovery pipelines where diversity-oriented synthesis (DOS) is employed to accelerate the identification of lead candidates.
In conclusion,2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amineseems poised to make significant contributions to pharmaceutical research due to its innovative structure and promising biological profile. The strategic incorporation of fluoro and trifluoromethyl groups enhances its drug-like properties, making it a compelling candidate for further development. As research progresses, this compound will likely serve as a valuable tool for elucidating new therapeutic strategies across multiple disease areas.
2228629-73-8 (2-{1-3-fluoro-5-(trifluoromethyl)phenylcyclopropyl}propan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)